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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethyl-butan-2-ol

Cat. No.: B039165 Get Quote

An In-Depth Technical Guide to 1-Bromo-3,3-dimethylbutan-2-ol

This technical guide provides a comprehensive overview of the chemical compound 1-bromo-

3,3-dimethylbutan-2-ol, including its nomenclature, chemical properties, and a detailed protocol

for its synthesis. This document is intended for researchers, scientists, and professionals in the

field of drug development and organic chemistry.

Compound Identification and Properties
The IUPAC name for the compound is 1-bromo-3,3-dimethylbutan-2-ol.[1] It is a secondary

alcohol containing a bromine atom and a bulky tert-butyl group.

Synonyms:

1-Bromo-3,3-dimethyl-2-butanol[1]

2-Butanol, 1-bromo-3,3-dimethyl-[1]

Chemical and Physical Data:

The following table summarizes the key quantitative data for 1-bromo-3,3-dimethylbutan-2-ol.

Many of the physical properties are computationally derived due to a lack of experimentally

determined values in published literature.
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Property Value Source

CAS Number 1438-13-7, 117658-14-7 [1]

Molecular Formula C₆H₁₃BrO [1]

Molecular Weight 181.07 g/mol [1]

Physical Description Colorless to pale yellow liquid [2]

Solubility
Soluble in organic solvents,

limited solubility in water
[2]

Boiling Point
Data not available in cited

sources

Melting Point
Data not available in cited

sources

Density
Data not available in cited

sources

Safety and Hazards: This compound is classified as a hazardous substance. It is known to

cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this chemical. All work should be conducted in a

well-ventilated fume hood.

Synthesis of 1-Bromo-3,3-dimethylbutan-2-ol
The primary method for the synthesis of 1-bromo-3,3-dimethylbutan-2-ol is through the

halohydrin formation reaction. This involves the electrophilic addition of bromine and a hydroxyl

group across a carbon-carbon double bond.

Reaction Scheme:

The synthesis starts from the alkene 3,3-dimethyl-1-butene. This is reacted with N-

bromosuccinimide (NBS) in the presence of water, typically with a co-solvent like dimethyl

sulfoxide (DMSO) to facilitate solubility.[3][4]
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3,3-Dimethyl-1-butene + NBS
+ H₂O / DMSO 1-Bromo-3,3-dimethylbutan-2-ol
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Caption: Synthesis of 1-bromo-3,3-dimethylbutan-2-ol from 3,3-dimethyl-1-butene.

Experimental Protocol (Representative):

While a specific, peer-reviewed protocol for this exact molecule is not readily available, the

following is a representative experimental procedure based on the well-established mechanism

of bromohydrin formation from alkenes using NBS.[3][4][5]

Materials:

3,3-dimethyl-1-butene

N-bromosuccinimide (NBS), recrystallized

Dimethyl sulfoxide (DMSO)

Deionized water

Diethyl ether (or other suitable extraction solvent)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,3-dimethyl-1-butene in a

1:1 mixture of DMSO and water.

Cool the reaction mixture in an ice bath to 0°C.

Slowly add N-bromosuccinimide (NBS) to the stirred solution in small portions. It is crucial to

use freshly recrystallized NBS to minimize side reactions.[3]

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the starting material is consumed, quench the reaction by adding a saturated aqueous

solution of sodium thiosulfate to consume any remaining bromine.

Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether

(3x volume of the aqueous layer).

Combine the organic extracts and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be further purified by flash column chromatography or distillation

under reduced pressure to yield pure 1-bromo-3,3-dimethylbutan-2-ol.

Reaction Mechanism
The synthesis proceeds via a three-step mechanism involving a cyclic bromonium ion

intermediate.

Mechanism Workflow:
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Step 1: Bromonium Ion Formation

Step 2: Nucleophilic Attack by Water

Step 3: Deprotonation

Alkene attacks Br₂

Formation of cyclic
bromonium ion intermediate

Electrophilic attack

Water attacks the more
substituted carbon

Regioselective attack

Oxonium ion intermediate

Water removes a proton

Acid-base reaction

Final Product:
1-Bromo-3,3-dimethylbutan-2-ol
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Caption: Mechanism of bromohydrin formation.

Detailed Explanation:
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Formation of the Bromonium Ion: The pi electrons of the double bond in 3,3-dimethyl-1-

butene attack a bromine molecule (slowly generated from NBS in the aqueous solution).[3]

This forms a three-membered ring intermediate called a bromonium ion, with the positive

charge delocalized on the bromine atom.

Nucleophilic Attack: A water molecule, acting as a nucleophile, attacks one of the carbons of

the bromonium ion. Due to Markovnikov's rule, the water attacks the more substituted carbon

atom, which can better stabilize a partial positive charge. This attack occurs from the side

opposite to the bromonium ion, resulting in an anti-addition.[5]

Deprotonation: The resulting oxonium ion is deprotonated by another water molecule to yield

the neutral halohydrin product, 1-bromo-3,3-dimethylbutan-2-ol.

This guide provides a foundational understanding of 1-bromo-3,3-dimethylbutan-2-ol for

scientific and research applications. Further experimental work is required to determine its

precise physical properties and to optimize the synthesis protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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